3-(3-chlorophenyl)-N-(2-hydroxy-3-phenylpropyl)propanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-(2-hydroxy-3-phenylpropyl)propanamide
• InChI: InChI=1S/C18H20ClNO2/c19-16-8-4-7-15(11-16)9-10-18(22)20-13-17(21)12-14-5-2-1-3-6-14/h1-8,11,17,21H,9-10,12-13H2,(H,20,22)
• InChI Key: UXXHHMRFOWWXEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CNC(=O)CCC2=CC(=CC=C2)Cl)O
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

3-(3-chlorophenyl)-N-(2-hydroxy-3-phenylpropyl)propanamide is a chemical compound that is commonly referred to as CEP. It is a synthetic compound that has been extensively studied due to its potential applications in scientific research. CEP is a member of the family of amide compounds, and it has a molecular weight of 357.87 g/mol.

Scientific Research Applications

Anticonvulsant Studies

Research has indicated that derivatives similar to 3-(3-chlorophenyl)-N-(2-hydroxy-3-phenylpropyl)propanamide possess anticonvulsant properties. Specifically, N-Benzyl-3-[(chlorophenyl)amino]propanamides, closely related to the compound , have been synthesized and evaluated for their efficacy against seizures. These compounds demonstrated significant activity in both maximal electroshock (MES) and subcutaneous pentylene tetrazole (scPTZ) seizure test models, indicating their potential as anticonvulsant agents. The ortho and para isomers were found to be more potent than phenytoin in the MES test, suggesting their high therapeutic potential against generalized seizures (Idris, Ayeni, & Sallau, 2011).

Antimicrobial Properties

The synthesis and evaluation of aryl-substituted halogen(thiocyanato)amides containing a 4-acetylphenyl fragment have shown that these compounds exhibit antimicrobial and antifungal activities. While the compound is not directly studied, this research opens avenues for investigating its potential antimicrobial properties due to the structural similarities (Baranovskyi, Symchak, Pokryshko, Klymnyuk, & Grishchuk, 2018).

Nonlinear Optical Material Research

There has been a focus on the synthesis and characterization of N-(2-chlorophenyl)-(1-propanamide), a compound with structural similarities to 3-(3-chlorophenyl)-N-(2-hydroxy-3-phenylpropyl)propanamide, for its potential as a nonlinear optical material. The synthesized material, after being subjected to various characterization techniques, showed promise for applications in the field of electro-optics and nonlinear optics, highlighting the potential for further exploration of related compounds in this area (Prabhu, Rao, Bhat, Upadyaya, & Inamdar, 2001).

Organic Nonlinear Optical Materials

Another study emphasized the synthesis and characterization of N-(2-chlorophenyl)-(1-propanamide) for applications in organic electro-optic and non-linear optical materials. The findings suggest that similar compounds, including 3-(3-chlorophenyl)-N-(2-hydroxy-3-phenylpropyl)propanamide, could possess valuable properties for advancement in optical technologies (Prabhu & Rao, 2000).